Cas no 1706222-95-8 (7-(furan-2-yl)-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)-1,4-thiazepane)

• Product Name: 7-(furan-2-yl)-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)-1,4-thiazepane
• CAS No: 1706222-95-8
• MF: C₁₅H₁₉N₃O₂S₂
• MW: 337.460260629654
• CID: 5367366
• Update Time: 2025-06-12

7-(furan-2-yl)-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• [7-(furan-2-yl)-1,4-thiazepan-4-yl]-(4-propylthiadiazol-5-yl)methanone
• 7-(furan-2-yl)-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)-1,4-thiazepane

• Inchi： 1S/C15H19N3O2S2/c1-2-4-11-14(22-17-16-11)15(19)18-7-6-13(21-10-8-18)12-5-3-9-20-12/h3,5,9,13H,2,4,6-8,10H2,1H3
• InChI Key： KFEAWNPYBDHEAV-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CO2)SCC1)(C1SN=NC=1CCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 7-(furan-2-yl)-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)-1,4-thiazepane

Recent Advances in the Study of 7-(furan-2-yl)-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)-1,4-thiazepane (CAS: 1706222-95-8)

The compound 7-(furan-2-yl)-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)-1,4-thiazepane (CAS: 1706222-95-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and mechanistic insights.

Recent studies have focused on the synthesis and optimization of 7-(furan-2-yl)-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)-1,4-thiazepane, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and confirming the presence of key functional groups.

Pharmacological evaluations have revealed that this compound exhibits promising activity against a range of biological targets. Preliminary in vitro studies suggest that it may modulate specific signaling pathways involved in inflammation and cell proliferation. These findings have sparked interest in its potential as a lead compound for the development of novel therapeutics, particularly in the areas of oncology and autoimmune diseases.

Mechanistic studies have further elucidated the interactions between 7-(furan-2-yl)-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)-1,4-thiazepane and its molecular targets. Computational modeling and molecular docking simulations have provided insights into the binding modes and affinity of the compound, highlighting its potential for selective inhibition of key enzymes and receptors. These studies are critical for guiding future structure-activity relationship (SAR) analyses and optimization efforts.

In addition to its pharmacological potential, recent research has also explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate favorable bioavailability and stability, although further in vivo studies are needed to fully assess its therapeutic potential and safety profile.

In conclusion, 7-(furan-2-yl)-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)-1,4-thiazepane (CAS: 1706222-95-8) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a valuable subject for ongoing and future research. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluations will be essential for advancing this compound toward clinical applications.